Cas no 1203266-66-3 (4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole)
4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole
- AKOS024654363
- 1203266-66-3
- 4-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)-2-methyl-1,3-thiazole
- F2507-0800
- 4-[[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanylmethyl]-2-methyl-1,3-thiazole
- 4-(((6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)methyl)-2-methylthiazole
-
- Inchi: 1S/C14H11N5OS2/c1-9-15-10(7-21-9)8-22-14-17-16-13-5-4-11(18-19(13)14)12-3-2-6-20-12/h2-7H,8H2,1H3
- InChI Key: ALPVPAFNHPGSOF-UHFFFAOYSA-N
- SMILES: S(CC1=CSC(C)=N1)C1=NN=C2C=CC(C3=CC=CO3)=NN21
Computed Properties
- Exact Mass: 329.04050234g/mol
- Monoisotopic Mass: 329.04050234g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 123Ų
4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2507-0800-2μmol |
4-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)-2-methyl-1,3-thiazole |
1203266-66-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2507-0800-5μmol |
4-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)-2-methyl-1,3-thiazole |
1203266-66-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2507-0800-10μmol |
4-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)-2-methyl-1,3-thiazole |
1203266-66-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2507-0800-20μmol |
4-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)-2-methyl-1,3-thiazole |
1203266-66-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2507-0800-1mg |
4-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)-2-methyl-1,3-thiazole |
1203266-66-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2507-0800-2mg |
4-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)-2-methyl-1,3-thiazole |
1203266-66-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2507-0800-3mg |
4-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)-2-methyl-1,3-thiazole |
1203266-66-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2507-0800-4mg |
4-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)-2-methyl-1,3-thiazole |
1203266-66-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2507-0800-5mg |
4-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)-2-methyl-1,3-thiazole |
1203266-66-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2507-0800-10mg |
4-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)-2-methyl-1,3-thiazole |
1203266-66-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole
Comprehensive Analysis of 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole (CAS No. 1203266-66-3)
The compound 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole (CAS No. 1203266-66-3) is a heterocyclic organic molecule with a unique structural framework. Its complex name reflects the presence of multiple fused rings, including a furan, a 1,2,4-triazolo[4,3-b]pyridazine, and a thiazole moiety. This combination of functional groups makes it a subject of interest in medicinal chemistry and material science. Researchers are particularly intrigued by its potential applications in drug discovery, given its structural similarity to bioactive molecules that interact with enzymes and receptors.
In recent years, the demand for novel heterocyclic compounds like 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole has surged due to their versatility in pharmaceutical development. The furan ring, a common motif in natural products, contributes to the compound's potential bioactivity, while the thiazole ring is known for its role in antimicrobial and anti-inflammatory agents. The 1,2,4-triazolo[4,3-b]pyridazine core further enhances its pharmacological profile, making it a candidate for targeting various diseases.
One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for 1,2,4-triazolo[4,3-b]pyridazine derivatives?" This highlights the growing interest in efficient synthesis methods for such compounds. The synthesis of CAS No. 1203266-66-3 typically involves multi-step reactions, including cyclization and functional group transformations, which are critical for achieving high purity and yield. Researchers are also exploring green chemistry approaches to minimize environmental impact during production.
Another trending topic is the application of heterocyclic compounds in cancer research. Given the structural complexity of 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole, it has been investigated for its potential as a kinase inhibitor or a modulator of cellular pathways. The thiazole moiety, in particular, is often associated with antitumor activity, which aligns with current efforts to discover new chemotherapeutic agents.
From a material science perspective, the compound's aromatic systems and sulfur-containing groups make it a candidate for organic electronics. The furan and thiazole rings can contribute to π-conjugation, which is essential for optoelectronic applications such as organic light-emitting diodes (OLEDs) or photovoltaic cells. This dual applicability in both pharmaceuticals and materials science underscores its interdisciplinary significance.
In summary, 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole (CAS No. 1203266-66-3) represents a fascinating example of modern heterocyclic chemistry. Its structural features and potential applications align with key research trends, including drug discovery, green synthesis, and advanced materials. As scientific interest in such compounds grows, further studies will likely uncover new opportunities for this versatile molecule.
1203266-66-3 (4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)